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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,4-Dichlorobenzene-d4 (CAS: 3855-

82-1), a deuterated analogue of 1,4-Dichlorobenzene. This document compiles essential

information on its chemical and physical properties, safety and handling, and primary

applications, with a focus on its role as an internal standard in analytical chemistry.

Core Compound Information
1,4-Dichlorobenzene-d4 is a stable, isotopically labeled form of 1,4-dichlorobenzene, where

the four hydrogen atoms on the benzene ring have been replaced with deuterium. This isotopic

substitution makes it an ideal internal standard for quantitative analysis using mass

spectrometry-based methods, as it is chemically similar to the analyte but has a distinct mass.

[1]

Synonyms:

1,4-dichloro-2,3,5,6-tetradeuteriobenzene[2]

Benzene-d4, 1,4-dichloro-

p-Dichlorobenzene-d4

Tetradeutero-1,4-dichlorobenzene[3]
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Physicochemical Properties
A summary of the key physical and chemical properties of 1,4-Dichlorobenzene-d4 is

presented in the table below.

Property Value Reference(s)

Molecular Formula C₆D₄Cl₂ [4]

Molecular Weight 151.03 g/mol [3]

CAS Number 3855-82-1 [2]

Appearance Colorless hygroscopic crystals [2]

Melting Point 52-54 °C [5]

Boiling Point 173 °C [5]

Solubility

Insoluble in water; soluble in

organic solvents such as

methanol.

[6][7]

Purity Typically ≥98% [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and quantification of 1,4-Dichlorobenzene-
d4.
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Spectroscopic Data Key Information Reference(s)

Mass Spectrometry (GC-MS)

Characteristic mass-to-charge

ratios (m/z) for identification

and quantification.

[2][4]

Infrared (IR) Spectroscopy

Provides information on the

vibrational modes of the

molecule.

[2]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Used to confirm the

deuteration pattern and

structural integrity.

[8]

Applications in Research and Development
The primary application of 1,4-Dichlorobenzene-d4 is as an internal standard in analytical

methods, particularly gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[1][9] Its use helps to correct for variations in

sample preparation, injection volume, and instrument response, thereby improving the

accuracy and precision of quantitative analyses.[10]

Common applications include:

Environmental Analysis: Monitoring of volatile organic compounds (VOCs) and semi-volatile

organic compounds (SVOCs) in water, soil, and air samples.[7]

Food Safety: Quantification of contaminants, such as pesticides and industrial chemicals, in

food matrices.[11]

Drug Development: Used in pharmacokinetic and metabolic studies as a tracer.[1]

Experimental Protocols
Use as an Internal Standard in GC-MS Analysis of
Environmental Samples (EPA Method 524.2)
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This protocol outlines the general steps for using 1,4-Dichlorobenzene-d4 as an internal

standard for the analysis of purgeable organic compounds in water, based on EPA Method

524.2.[1][12]

1. Preparation of Standards:

Prepare a stock solution of 1,4-Dichlorobenzene-d4 in a suitable solvent (e.g., methanol) at

a certified concentration.

Prepare a series of calibration standards containing the target analytes at various

concentrations.

Spike each calibration standard and sample with a known and constant amount of the 1,4-
Dichlorobenzene-d4 internal standard solution.

2. Sample Preparation (Purge and Trap):

Place a 25 mL aliquot of the water sample into a purging vessel.

Add the internal standard.

An inert gas (e.g., helium) is bubbled through the sample, purging the volatile organic

compounds onto a sorbent trap.

The trap is then heated, and the analytes are desorbed onto the GC column.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A suitable capillary column for volatile organic compounds.

Carrier Gas: Helium.

Temperature Program: An appropriate temperature program to separate the target

analytes.

Mass Spectrometer (MS) Conditions:
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Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

4. Quantification:

The concentration of each analyte is determined by comparing the ratio of its peak area to

the peak area of the 1,4-Dichlorobenzene-d4 internal standard against the calibration

curve.

Analysis of 1,4-Dichlorobenzene in Honey by GC-
Isotope Dilution MS
This method describes the determination of 1,4-dichlorobenzene residues in honey samples.

[11]

1. Sample Preparation (Steam Distillation):

Weigh 5 g of honey into a 50 mL falcon tube.

Dissolve the honey in 10 mL of water.

Add 10 mL of methanol and a known amount of d4-1,4-dichlorobenzene as an internal

standard.

Vortex the sample for 1 minute.

Perform steam distillation using a Clevenger-type apparatus.

Extract the distillate with a suitable organic solvent (e.g., a mixture of diethyl ether and

petroleum ether).

Concentrate the extract under a gentle stream of nitrogen.

2. GC-MS Analysis:

The analysis is performed using a gas chromatograph coupled with a mass spectrometer,

operating in the selected ion monitoring (SIM) mode.
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3. Quantification:

The quantification is based on the ratio of the response of the native 1,4-dichlorobenzene to

its deuterated analogue.

Synthesis
The synthesis of 1,4-Dichlorobenzene-d4 typically involves the deuteration of 1,4-

dichlorobenzene. A general method for deuteration of aromatic compounds involves exchange

with a deuterium source, such as deuterium sulfate, under heating.[13]

A simplified representation of the synthesis process is as follows:
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Synthesis of 1,4-Dichlorobenzene

Deuteration

Benzene

Chlorination
(FeCl3 catalyst)

Mixture of Dichlorobenzene
Isomers (o-, m-, p-)

Fractional Crystallization

1,4-Dichlorobenzene

Deuterium Sulfate (D2SO4)

Heating

1,4-Dichlorobenzene-d4

Click to download full resolution via product page

Caption: Synthesis and deuteration of 1,4-Dichlorobenzene.
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Safety and Handling
1,4-Dichlorobenzene-d4 should be handled with care, following standard laboratory safety

procedures.[14] It is suspected of causing cancer and causes serious eye irritation.[2][11]

GHS Hazard Statements:

H319: Causes serious eye irritation.[14]

H351: Suspected of causing cancer.[14]

H410: Very toxic to aquatic life with long lasting effects.[15]

Precautionary Statements:

P273: Avoid release to the environment.[15]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[14]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[14]

P501: Dispose of contents/container in accordance with local regulations.[15]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[14][15]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the use of 1,4-Dichlorobenzene-d4 as

an internal standard in a GC-MS analysis.
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Caption: GC-MS analytical workflow with an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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